N-({1-[2-(2-fluorophenyl)ethyl]-3-piperidinyl}methyl)-N,2-dimethyl-3-furamide

• IUPAC Name: N-[[1-[2-(2-fluorophenyl)ethyl]piperidin-3-yl]methyl]-N,2-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C21H27FN2O2/c1-16-19(10-13-26-16)21(25)23(2)14-17-6-5-11-24(15-17)12-9-18-7-3-4-8-20(18)22/h3-4,7-8,10,13,17H,5-6,9,11-12,14-15H2,1-2H3
• InChI Key: BJUPEIVJTUVQDA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)N(C)CC2CCCN(C2)CCC3=CC=CC=C3F
• Molecular Formula: C21H27FN2O2
• Molecular Weight: 358.4 g/mol

Description

N-({1-[2-(2-fluorophenyl)ethyl]-3-piperidinyl}methyl)-N,2-dimethyl-3-furamide, commonly known as F13714, is a chemical compound that has been extensively studied for its potential in various scientific research applications. This compound belongs to the class of furan-based compounds and has shown promising results in various preclinical studies.

Mechanism of Action

The exact mechanism of action of F13714 is not fully understood. However, it is believed to work by modulating the levels of various neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. It has also been found to activate the CB2 receptors in the brain, which are known to play a role in the regulation of pain and inflammation.
Biochemical and Physiological Effects:
F13714 has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in the brain and peripheral tissues. It has also been found to increase the levels of anti-inflammatory cytokines, such as IL-10. Additionally, F13714 has been shown to reduce the levels of oxidative stress markers, such as malondialdehyde, and increase the levels of antioxidant enzymes, such as superoxide dismutase.

Advantages and Limitations for Lab Experiments

One of the main advantages of F13714 is its potent anti-inflammatory and analgesic properties, which make it a potential candidate for the treatment of various inflammatory and pain-related disorders. However, one of the limitations of F13714 is its relatively low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on F13714. One potential direction is to study its potential in the treatment of various psychiatric disorders, such as depression, anxiety, and schizophrenia. Another potential direction is to study its potential in the treatment of various neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of F13714 and its potential side effects.

Synthesis Methods

F13714 can be synthesized using a multi-step process that involves the reaction of 2-(2-fluorophenyl)ethylamine with 3-piperidinylmethanol, followed by the reaction with 2,3-dimethylfuran-5-carboxylic acid chloride. The final product is obtained after purification using chromatography techniques.

Scientific Research Applications

F13714 has been extensively studied for its potential in various scientific research applications. It has been found to have potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory and pain-related disorders. It has also been studied for its potential in the treatment of depression, anxiety, and other psychiatric disorders.